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Compound of Interest

Compound Name: 7-O-Methylporiol

Cat. No.: B12420549 Get Quote

Absence of a specific Safety Data Sheet (SDS) for 7-O-Methylporiol necessitates a

conservative approach to its disposal, grounded in established best practices for handling

novel or uncharacterized chemical compounds. Researchers, scientists, and drug development

professionals must adhere to general laboratory safety protocols and consult their institution's

Environmental Health and Safety (EHS) department before proceeding with any disposal

method. The following guidelines are based on general principles of chemical waste

management.

Chemical and Physical Properties
Limited information is publicly available for 7-O-Methylporiol. The known data is summarized

below to aid in a preliminary risk assessment.

Property Value Source

Molecular Formula C₁₇H₁₆O₅ [1]

Molecular Weight 300.31 g/mol [1]

Appearance Not specified

Solubility Not specified

Flash Point Not specified

Boiling Point Not specified
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Standard Operating Procedure for Disposal
Given the lack of specific hazard information, 7-O-Methylporiol should be treated as a

hazardous substance. The following step-by-step procedure is recommended for its disposal:

Waste Characterization and Segregation:

Treat all 7-O-Methylporiol waste, including pure compound, solutions, and contaminated

labware (e.g., pipette tips, gloves, vials), as hazardous chemical waste.

Do not mix 7-O-Methylporiol waste with other waste streams unless explicitly permitted

by your institution's EHS guidelines.

Containerization:

Use a dedicated, leak-proof, and chemically compatible waste container. A high-density

polyethylene (HDPE) or glass container is generally suitable for organic compounds.

The container must be in good condition with a secure, tight-fitting lid.

Do not fill the container to more than 75% of its capacity to allow for vapor expansion.[2]

Labeling:

Affix a hazardous waste label to the container as soon as the first drop of waste is added.

[2]

The label must be completed with the following information:

The words "Hazardous Waste"

Full chemical name: "7-O-Methylporiol" (avoiding abbreviations)

Concentration and composition of the waste

Accumulation start date

Principal investigator's name and contact information
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Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is at or

near the point of generation and under the control of the laboratory personnel.

Ensure the storage area is well-ventilated.

Store in a secondary containment bin to prevent spills.

Keep the waste container closed at all times, except when adding waste.

Disposal Request:

Once the container is full or ready for disposal, submit a chemical waste pickup request to

your institution's EHS department.

Do not dispose of 7-O-Methylporiol by pouring it down the sink or placing it in the regular

trash.

Experimental Protocols
While no experimental protocols for the disposal of 7-O-Methylporiol were found, the general

principles of handling chemical waste are informed by regulations from bodies such as the

Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration

(OSHA).[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 7-O-
Methylporiol.
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Start: 7-O-Methylporiol Waste Generated

Is a specific SDS available?

Follow SDS disposal instructions

Yes

Treat as hazardous waste

No

End: Proper Disposal

Select appropriate, labeled waste container

Store in designated Satellite Accumulation Area

Arrange for EHS pickup

Click to download full resolution via product page

Disposal decision workflow for 7-O-Methylporiol.

Disclaimer: This information is intended as a general guide. Always prioritize the specific

requirements and procedures of your institution and comply with all applicable local, state, and

federal regulations regarding hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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